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Compound of Interest

Compound Name: Dimethyl allylmalonate

Cat. No.: B109623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential, immediate safety and logistical information for the proper

handling and disposal of Dimethyl allylmalonate (CAS No. 40637-56-7). Adherence to these

guidelines is critical for ensuring a safe laboratory environment and minimizing risks associated

with the handling of this chemical.

I. Chemical and Physical Properties
A summary of the key physical and chemical properties of Dimethyl allylmalonate is provided

below. This information is crucial for safe handling and storage.
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Property Value Source

Molecular Formula C8H12O4 [1]

Molecular Weight Not Specified

Appearance Colorless liquid [2]

Odor No information available [2]

Boiling Point 207 °C / 771 mmHg (lit.) [1]

Melting Point < -80 °C / -112 °F [2]

Flash Point 93 °C (199.4 °F) - closed cup [1]

Density 1.071 g/mL at 25 °C (lit.) [1]

Water Solubility No information available

II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Dimethyl
allylmalonate to prevent skin contact, eye damage, and respiratory irritation.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved. Chemical

safety goggles and a face

shield should be worn where

there is a potential for

splashing.[3]

Protects against eye irritation

or serious eye damage.[4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Gloves must be

inspected prior to use and

disposed of properly after

contact with the chemical.[5][6]

Prevents skin irritation and

absorption through the skin.[7]

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

filter (e.g., type ABEK

(EN14387)) if working in a

poorly ventilated area or if

mists or vapors are generated.

[1]

Protects against respiratory

tract irritation.[7]

Body Protection

A lab coat or chemical-

resistant apron should be

worn. In cases of significant

exposure risk, a chemical-

resistant suit may be

necessary.[8]

Prevents contamination of

personal clothing and skin.

Footwear

Closed-toe shoes are required.

For larger scale operations,

chemical-resistant boots are

recommended.[9]

Protects feet from spills.

III. Operational Plan for Safe Handling
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A systematic approach to handling Dimethyl allylmalonate is essential to minimize exposure

and ensure safety.

1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[7]

Ensure safety showers and eyewash stations are readily accessible.[9]

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[7]

Avoid inhalation of vapor or mist.[7]

Keep away from sources of ignition as it is a combustible liquid.[7]

Use personal protective equipment as specified in Section II.

3. Storage:

Keep the container tightly closed in a dry and well-ventilated place.[2]

Store in a combustible liquid storage cabinet. The storage class is 10 - Combustible liquids.

[1]

IV. Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation First Aid and Response Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[2]

Inhalation
Remove to fresh air. Get medical attention if

symptoms occur.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[2]

Spill

Absorb the spill with inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable, closed container for disposal.[10]

Ensure adequate ventilation and wear

appropriate PPE during cleanup.[7]

V. Disposal Plan
Proper disposal of Dimethyl allylmalonate and its containers is crucial to prevent

environmental contamination.

Chemical Disposal: This combustible material may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[7] All disposal practices must be in accordance

with federal, state, and local regulations.[7] Contact a licensed professional waste disposal

service to dispose of this material.[7]

Container Disposal: Dispose of as unused product.[7] Do not reuse empty containers.

VI. Handling Workflow Diagram
The following diagram outlines the standard operating procedure for handling Dimethyl
allylmalonate in a laboratory setting.
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Workflow for Handling Dimethyl Allylmalonate
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Caption: A flowchart illustrating the key steps for the safe handling of Dimethyl allylmalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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